Cas no 20194-55-2 (1-Methoxy-13-oxoallocryptopine)

• Product Name: 1-Methoxy-13-oxoallocryptopine
• CAS No: 20194-55-2
• MF: C₂₂H₂₃NO₇
• MW: 413.420526742935
• CID: 6767006
• Update Time: 2024-03-03

1-Methoxy-13-oxoallocryptopine Chemical and Physical Properties

Names and Identifiers

• Oreonone
• 1-Methoxy-13-oxoallocryptopine

• Inchi： 1S/C22H23NO7/c1-23-8-7-12-9-16-21(30-11-29-16)22(28-4)17(12)19(25)18(24)13-5-6-15(26-2)20(27-3)14(13)10-23/h5-6,9H,7-8,10-11H2,1-4H3
• InChI Key： PERSMPLCTGDLHL-UHFFFAOYSA-N
• SMILES： C12OCOC1=CC1CCN(C)CC3C(OC)=C(OC)C=CC=3C(=O)C(=O)C=1C=2OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 30
• XLogP3: 0.98

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Protopine alkaloids Protopine alkaloids
• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Protopine alkaloids